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Compound Focus: D-Glucosamine hydroiodide (CAS: 14999-44-1)

Executive Summary & Structural Causality

In the realm of cartilage engineering and osteoarthritis therapeutics, glucosamine is a
ubiquitous precursor for glycosaminoglycan (GAG) synthesis. However, as formulation
scientists, we must recognize that the free base form of D-glucosamine is notoriously unstable.
At room temperature, the unprotonated amino group rapidly undergoes oxidation and Maillard-
type degradation[1].

To preserve the structural integrity of the amino sugar for long-term storage and precise dosing
in experimental models, it is synthesized as a halide salt. While glucosamine hydrochloride and
sulfate are the industry standards, 2-Amino-2-deoxy-D-glucose hydroiodide (D-Glucosamine
hydroiodide) is specifically utilized in specialized formulations and comparative
pharmacokinetic studies. The hydroiodide variant provides a highly water-soluble matrix and
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introduces an iodine moiety that can serve as a metabolic tracer or provide synergistic

properties in specific tissue microenvironments[2].

Table 1: Physicochemical Properties

Property

Specification / Value

Causality / Relevance to
Research

Chemical Name

2-Amino-2-deoxy-D-glucose

hydroiodide

The active D-isomer is
required for biological

recognition by hexokinase.

Unique identifier for the

CAS Number 14999-44-1 o ]
hydroiodide salt variant[3].
Indicates the 1:1 stoichiometry
Molecular Formula C6H14INO5 of glucosamine to hydroiodic
acid[3].
Critical for calculating precise
Molecular Weight 307.08 g/mol molarities in cell culture

dosing[3].

Physical State

Solid (Crystalline powder)

Facilitates accurate gravimetric

measurement during reagent

prep.

Solubility

Highly soluble in water

Ensures complete dissolution
in aqueous cell culture media
(e.g., DMEM).

Mechanistic Toxicology & Pharmacokinetics

Understanding the safety profile of D-Glucosamine hydroiodide requires decoupling the amino

sugar from the iodide counter-ion.

e Amino Sugar Tolerance: Glucosamine exhibits exceptionally low acute oral toxicity in animal

models[4]. It does not induce the ulcerogenic effects typically associated with Non-Steroidal

Anti-Inflammatory Drugs (NSAIDs). While high doses have been theoretically linked to
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insulin resistance, clinical studies indicate that recommended dosages do not significantly
alter fasting plasma glucose or insulin levels[4].

» lodide Moiety Considerations: The presence of the iodide ion introduces specific toxicological
considerations. Chronic overexposure to iodide can impact thyroid function. Furthermore,
researchers handling the raw powder must be aware of iodine sensitivity or allergies in
laboratory personnel.

ble 2: Toxicological : ile ( |

Handling & Mitigation
Hazard Category Assessment
Strategy

Standard laboratory PPE
Acute Toxicity Low (gloves, lab coat, safety

glasses).

Wash exposed skin with soap
Skin/Eye Irritation Potential Mild Irritant and water. Flush eyes for 15

minutes.

Avoid ingestion. Use a
Systemic Effects Mild GI upset (high doses) chemical fume hood to prevent

inhalation of dust.

Critical: Store at 2-8°C,
desiccated, and strictly
protected from light. Exposure
to UVvisible light causes the

iodide ion to oxidize into free
Storage Hazards Light & Moisture Sensitive iodine (

), turning the powder
yellow/brown and altering the
compound's molar mass and

efficacy.

Experimental Applications: Cartilage Matrix
Engineering
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In vitro, D-Glucosamine hydroiodide is utilized to stimulate the extracellular matrix (ECM)
production of primary chondrocytes. The mechanism of action is not driven by cellular
proliferation, but rather by providing a massive influx of substrate for the UDP-N-
acetylglucosamine precursor pool, which directly upregulates the synthesis and secretion of
sulfated glycosaminoglycans[5].

D-Glucosamine Hydroiodide

(Cellular Uptake)

Glucosamine-6-Phosphate
(Hexokinase Phosphorylation)

UDP-N-Acetylglucosamine
(Precursor Pool Expansion)

Glycosaminoglycan (GAG)
Chain Elongation

Cartilage Matrix
Stabilization

Click to download full resolution via product page

Metabolic pathway of D-Glucosamine hydroiodide into cartilage glycosaminoglycans.

Validated Workflow: In Vitro Chondrocyte GAG
Synthesis Assay

To ensure reproducibility and scientific integrity, the following protocol is designed as a self-
validating system. It accounts for the physicochemical sensitivities of the hydroiodide salt while

controlling for biological artifacts.
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Step-by-Step Methodology

o Reagent Preparation (Light-Shielded):

o Action: Weigh 10.0 mg of D-Glucosamine hydroiodide and dissolve in 10 mL of serum-free
DMEM to create a 1 mg/mL stock.

o Causality: Perform this step in amber tubes. The hydroiodide salt is light-sensitive; photo-
oxidation will degrade the compound and introduce free iodine, which is cytotoxic to
primary cells.

o Sterilization: Filter through a 0.22 um PES syringe filter. Do not autoclave, as heat will
rapidly degrade the amino sugar[1].

o Cell Seeding:
o Action: Seed primary articular chondrocytes in a 24-well plate at a density of
cells/well. Allow 24 hours for attachment.
e Treatment Phase:

o Action: Dilute the stock solution in culture media to achieve a final working concentration
of 100 ug/mL[5]. Replace the media in the wells with the treatment media.

o Causality: Concentrations around 100 pg/mL have been empirically shown to maximize
GAG secretion without inducing hyperosmotic stress on the chondrocytes[5].

 Incubation:
o Action: Incubate for 48 to 72 hours at 37°C in a 5%
humidified atmosphere.
» Self-Validation & Quantification (DMMB Assay):

o Action: Harvest the culture medium and digest the cell layer with papain. Quantify sulfated
GAGs using the Dimethylmethylene Blue (DMMB) colorimetric assay.
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o Validation Checkpoint: You must measure the total DNA content (e.g., using PicoGreen) in
parallel. Calculate the GAG/DNA ratio. If total DNA increases proportionally with GAGs,
the compound merely induced cell proliferation. A true positive result—validating the
matrix-enhancing property of the hydroiodide salt—is defined by a statistically significant
increase in the GAG/DNA ratio, proving upregulated synthesis per cell[5].

1. Reagent Prep 2. Cell Seeding
Dissolve GIcN-HI in DMEM Primary Articular Chondrocytes

3. Treatment Phase
100 pg/mL Dosing

4. Incubation
48-72 Hours at 37°C

5. Validation Assay
DMMB GAG / DNA Ratio

Click to download full resolution via product page

Step-by-step in vitro workflow for evaluating chondrocyte GAG synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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